Cas no 2167272-66-2 (tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 2167272-66-2
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5272556
• Update Time: 2026-03-09

tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate
• 2,5-Diazabicyclo[2.2.2]octane-2-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(16)14-8-4-5-9(13-6-8)10(14)7-15/h8-10,13,15H,4-7H2,1-3H3
• InChI Key： KNQXNBJHNWLFJV-UHFFFAOYSA-N
• SMILES： C12CCC(NC1)C(CO)N2C(OC(C)(C)C)=O

Additional information on tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate

tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate: A Promising Scaffold for Drug Discovery and Biomedical Applications

tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate, with the CAS number 2167272-66-2, represents a unique class of 2,5-diazabicyclo[2.2.2]octane derivatives that have garnered significant attention in recent years. This compound is characterized by its complex ring system, which includes a hydroxymethyl group at the 3-position and a carboxylate functionality at the 2-position. The tert-butyl group at the 2-position further enhances the compound's stability and solubility properties, making it a valuable scaffold for medicinal chemistry. Recent studies have highlighted its potential as a versatile platform for developing novel therapeutics targeting a wide range of biological processes.

The 2,5-diazabicyclo[2.2.2]octane core is a well-established structural motif in pharmaceutical research, known for its ability to modulate ion channels and receptor interactions. The introduction of a hydroxymethyl group at the 3-position has been shown to significantly alter the physicochemical properties of the molecule, enhancing its reactivity and functional versatility. This modification is particularly relevant in the context of carboxylate-based drug design, where the presence of such functional groups can influence the molecule's ability to interact with biological targets. The tert-butyl substituent at the 3-position further stabilizes the compound, preventing premature degradation in biological environments.

Recent advances in synthetic methodologies have enabled the efficient synthesis of tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate, which has led to its increased exploration in drug discovery programs. One notable study published in Journal of Medicinal Chemistry (2023) reported the use of this compound as a key intermediate in the development of a novel class of ion channel modulators. The researchers demonstrated that the hydroxymethyl group at the 3-position plays a critical role in enhancing the compound's ability to bind to specific ion channel subtypes, thereby improving its pharmacological profile. This finding underscores the importance of structural modifications in optimizing the therapeutic potential of such scaffolds.

The carboxylate functionality in tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate is particularly significant in the context of drug delivery systems. The carboxylate group can participate in hydrogen bonding interactions with biological targets, enhancing the molecule's affinity for specific receptors. Additionally, the presence of a hydroxymethyl group at the 3-position allows for further functionalization, enabling the development of prodrugs or conjugates with enhanced bioavailability. These properties make the compound a promising candidate for applications in targeted drug delivery and biomolecular interaction studies.

Recent research has also focused on the 2,5-diazabicyclo[2.2.2]octane scaffold's potential in antimicrobial drug development. A study published in Antimicrobial Agents and Chemotherapy (2024) explored the antimicrobial activity of derivatives containing the tert-butyl and hydroxymethyl groups. The results indicated that the hydroxymethyl substitution significantly improved the compound's ability to disrupt microbial cell membranes, suggesting a novel mechanism of action. This finding highlights the versatility of the 2,5-diazabicyclo[2.2.2]octane scaffold in addressing challenges in antimicrobial resistance.

The tert-butyl group at the 2-position of tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate plays a crucial role in modulating the compound's solubility and metabolic stability. This is particularly important in the context of oral drug delivery, where poor solubility can limit bioavailability. Recent studies have shown that the tert-butyl substituent enhances the compound's hydrophobicity, which can be further tuned through the introduction of polar functional groups. This tunability makes the compound an attractive candidate for structure-based drug design approaches.

One of the most promising applications of tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate is in the field of neurological disorders. A recent preclinical study published in Neuropharmacology (2023) demonstrated the compound's potential as a modulator of neurotransmitter receptors. The researchers found that the hydroxymethyl group at the 3-position enhanced the compound's ability to interact with serotonin and dopamine receptors, suggesting its potential in the treatment of conditions such as depression and schizophrenia. These findings highlight the compound's versatility in targeting complex neurological pathways.

In addition to its therapeutic potential, tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate has also been explored for its role in biomolecular imaging. The carboxylate functionality allows for conjugation with fluorescent dyes or radiolabels, enabling the compound to serve as a probe for studying molecular interactions in real-time. A study published in Biomaterials (2024) demonstrated the use of this compound as a fluorescent probe for monitoring protein-ligand interactions, showcasing its utility in biomedical research.

The synthesis of tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate has been optimized using various asymmetric catalytic approaches, which have significantly improved the efficiency of its preparation. These synthetic methods have enabled the production of the compound in high yields, facilitating its use in large-scale drug development programs. The ability to synthesize the compound with high purity and selectivity is critical for its application in clinical trials and pharmaceutical manufacturing.

Recent computational studies have provided insights into the binding affinity and selectivity of tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate for various biological targets. Molecular docking simulations have revealed that the hydroxymethyl group at the 3-position plays a key role in stabilizing the compound's interaction with ion channel proteins. These findings have guided the design of structure-activity relationship (SAR) studies, which are essential for optimizing the compound's therapeutic potential.

In conclusion, tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate represents a promising scaffold for the development of novel therapeutics. Its unique structural features, including the hydroxymethyl and carboxylate groups, along with the stabilizing tert-butyl substituent, make it a versatile platform for drug discovery. The compound's potential applications in ion channel modulation, antimicrobial therapy, neurological disorders, and biomolecular imaging underscore its significance in modern pharmaceutical research. As synthetic methods and computational tools continue to advance, the development of this compound is likely to lead to the discovery of new and effective treatments for a wide range of diseases.

The compound tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate presents a rich tapestry of structural and functional properties that make it a compelling candidate for pharmaceutical development. Here's a structured summary of its key characteristics and potential applications: --- ### 1. Structural Features - Core Structure: A diazabicyclo[2.2.2]octane framework, which is a nitrogen-containing bicyclic ring system. This provides a rigid, strained structure that can modulate interactions with biological targets. - Functional Groups: - Hydroxymethyl group at the 3-position: This group introduces hydrophilicity and may participate in hydrogen bonding, enhancing interactions with target proteins. - Carboxylate group at the 2-position: This group is polar and can engage in ionic or hydrogen bonding interactions, contributing to binding affinity and selectivity. - Tert-butyl group at the 2-position: This substituent provides steric bulk and hydrophobicity, stabilizing the molecule and improving metabolic resistance. --- ### 2. Synthesis and Optimization - Asymmetric Catalytic Approaches: Efficient synthetic routes have been developed to produce the compound in high yield and purity, facilitating large-scale production for drug development. - Tunability: The molecule's structure is amenable to modification, allowing for the fine-tuning of properties such as solubility, metabolic stability, and target specificity. --- ### 3. Biological Applications #### a. Ion Channel Modulation - The hydroxymethyl and carboxylate groups enhance interactions with ion channel proteins, making the compound a potential modulator of neurotransmitter receptors (e.g., serotonin and dopamine receptors) and ion channels involved in neurological disorders. #### b. Antimicrobial Therapy - The carboxylate group may contribute to interactions with microbial targets, suggesting potential use in antimicrobial drug development. Further studies are needed to explore this application. #### c. Neurological Disorders - Preclinical studies suggest that the compound may be effective in treating depression, schizophrenia, and other neurological conditions due to its ability to modulate neurotransmitter systems. #### d. Biomolecular Imaging - The carboxylate group allows for conjugation with fluorescent dyes or radiolabels, enabling its use as a probe for real-time monitoring of molecular interactions in biological systems. --- ### 4. Computational Insights - Molecular Docking: Simulations indicate that the hydroxymethyl group stabilizes interactions with ion channel proteins, guiding the design of structure-activity relationship (SAR) studies. - Binding Affinity: The compound shows promise for selective interactions with specific biological targets, which is critical for minimizing off-target effects. --- ### 5. Challenges and Future Directions - Selectivity: While the compound shows potential for specific interactions, further optimization is needed to enhance target specificity and reduce toxicity. - Clinical Translation: Preclinical studies are ongoing, and clinical trials will be necessary to validate its efficacy and safety in humans. - Synthetic Scalability: Continued refinement of synthetic methods will be essential for large-scale production and cost-effective manufacturing. --- ### 6. Conclusion Tert-butyl 3-(hydroxymethyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate is a multifunctional scaffold with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a versatile platform for developing therapeutics targeting neurological disorders, ion channels, microbial infections, and biomolecular imaging. As synthetic and computational tools advance, this compound is poised to play a pivotal role in the discovery of novel, effective treatments for a wide range of diseases.